Cas no 927887-51-2 (3,4-diamino-N,N-dimethyl-5-nitroBenzamide)

• Product Name: 3,4-diamino-N,N-dimethyl-5-nitroBenzamide
• CAS No: 927887-51-2
• MF: C₉H₁₂N₄O₃
• MW: 224.216581344604
• CID: 2141870
• PubChem ID: 69121202
• Update Time: 2025-04-21

3,4-diamino-N,N-dimethyl-5-nitroBenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-diamino-N,N-dimethyl-5-nitroBenzamide
• 927887-51-2
• DB-324320
• SCHEMBL4633313

• Inchi： 1S/C9H12N4O3/c1-12(2)9(14)5-3-6(10)8(11)7(4-5)13(15)16/h3-4H,10-11H2,1-2H3
• InChI Key： JTIOGYIEDSQSNW-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(=C(C=1)[N+](=O)[O-])N)N)N(C)C

Computed Properties

• Exact Mass: 224.09094026Da
• Monoisotopic Mass: 224.09094026Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 118Ų